Tert-butyl5-(4-fluorophenyl)-5-oxopentylcarbamate
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Description
Molecular Structure Analysis
The molecular structure of Tert-butyl 5-(4-fluorophenyl)-5-oxopentylcarbamate consists of a tert-butyl group, a 4-fluorophenyl group, and a carbamate functional group. The specific arrangement of atoms and bonds can be visualized using X-ray crystallography or computational methods .
Safety and Hazards
- MSDS : Detailed safety information can be found in the Material Safety Data Sheet (MSDS).
Properties
CAS No. |
1020718-53-9 |
---|---|
Molecular Formula |
C16H22FNO3 |
Molecular Weight |
295.35 g/mol |
IUPAC Name |
tert-butyl N-[5-(4-fluorophenyl)-5-oxopentyl]carbamate |
InChI |
InChI=1S/C16H22FNO3/c1-16(2,3)21-15(20)18-11-5-4-6-14(19)12-7-9-13(17)10-8-12/h7-10H,4-6,11H2,1-3H3,(H,18,20) |
InChI Key |
AHHXLWYGFYJIFC-UHFFFAOYSA-N |
SMILES |
CC(C)(C)OC(=O)NCCCCC(=O)C1=CC=C(C=C1)F |
Canonical SMILES |
CC(C)(C)OC(=O)NCCCCC(=O)C1=CC=C(C=C1)F |
Origin of Product |
United States |
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